Cas no 59864-04-9 (Sulindac Sulfone)

• Product Name: Sulindac Sulfone
• CAS No: 59864-04-9
• MF: C₂₀H₁₇FO₄S
• MW: 372.409988164902
• CID: 370412
• PubChem ID: 24278693
• Update Time: 2025-10-30

Sulindac Sulfone Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfonyl)phenyl]methylene]-
• Sulindac sulfone
• SULINDAC SULFONE(RG)
• (Z)-5-FLUORO-2-METHYL-1[P-(METHYLSULFONYL)BENZYLIDENE]INDENE-3-ACETIC ACID
• 5-Fluoro-2-methyl-1-(p-methylsulfinyl)-benzyliden)-3-indenylessigsaeure
• 5-fluoro-2-methyl-1-(p-methylsulfonylbenzylidene)-3-indenyl acetic acid
• AC1L3G3T
• AG-G-13698
• APTOSYN
• CTK1H0557
• CTK1H2318
• EXISULIND
• FGN-1
• sulindac
• Sulindac sulfone XII
• SureCN4776597
• (Z)-5-Fluoro-2-methyl-1-[p-(methylsulfonyl)benzylidene]indene-3-acetic acid
• HMS2230D15
• 59864-04-9
• 2-(5-Fluoro-2-methyl-1-(4-(methylsulfonyl)benzylidene)-1H-inden-3-yl)acetic acid
• MLS002153171
• Aptosyn/Exisulind
• Sulindac sulfone, >=97% (TLC), (solid or powder)
• 1316775-50-4
• NCGC00485124-01
• SMR001230664
• HY-13633
• SCHEMBL25371
• MFCD01317811
• CS-0007498
• (E)-2-(5-Fluoro-2-methyl-1-(4-(methylsulfonyl)benzylidene)-1H-inden-3-yl)acetic acid
• AKOS015967177
• MS-26009
• 2-[(3E)-6-fluoro-2-methyl-3-[(4-methylsulfonylphenyl)methylidene]inden-1-yl]acetic acid
• Sulindac sulfone (Exisulind)
• CP248
• NCGC00015928-03
• DB06246
• EXISULIND [MI]
• 1H-Indene-3-acetic acid, 5-fluoro-2-methyl-1-((4-(methylsulfonyl)phenyl)methylene)-
• 59973-80-7
• 1H-Indene-3-acetic acid, 5-fluoro-2-methyl-1-((4-(methylsulfonyl)phenyl)methylene)-, (Z)-
• EU-0101115
• Curator_000028
• NS00070539
• EXISULIND [WHO-DD]
• NCGC00015928-01
• CS-0013818
• NCGC00094385-01
• NCGC00162346-01
• Tox21_113524
• SLO
• BRD-K37708699-001-01-4
• SCHEMBL4776597
• (Z)-5-Fluoro-2-methyl-1-[4-(methylsulfonyl)benzylidene]-1H-indene-3-acetic acid
• Tox21_113524_1
• Lopac-S-1438
• SULINDAC IMPURITY B (EP IMPURITY)
• S 1438
• NCGC00015928-02
• 1H-Indene-3-acetic Acid, 5-Fluoro-2-methyl-1-((4-(methylsulfonyl)phenyl)methylene), (Z)
• CAS-59973-80-7
• SULINDAC IMPURITY B [EP IMPURITY]
• {(1Z)-5-fluoro-2-methyl-1-[4-(methylsulfonyl)benzylidene]-1H-inden-3-yl}acetic acid
• 1H-Indene-3-acetic acid, 5-fluoro-2-methyl-1-[[4-(methylsulfonyl)phenyl]methylene]-
• (Z)-[5-Fluoro-2-methyl-1-[4-(methylsulfonyl)benzylidene]-1H-inden-3-yl]acetic Acid (Sulindac Sulfone)
• DB-226953
• NCGC00015928-05
• HY-B1787
• EXISULIND [USAN]
• OSIP486823
• 1H-Indene-3-acetic acid,5-fluoro-2-methyl-1-[[4-(methylsulfonyl)phenyl]methylene]-, (1Z)-
• SDCCGSBI-0051084.P002
• (Z)-2-(5-fluoro-2-methyl-1-(4-(methylsulfonyl)benzylidene)-1H-inden-3-yl)acetic acid.
• Exisulind [INN]
• DTXCID4020246
• Lopac0_001115
• 5-Fluoro-2-methyl-1-[[4-(methylsulfonyl)phenyl]methylene]-1H-indene-3-acetic acid
• UNII-K619IIG2R9
• CP 248
• 1H-Indene-3-acetic acid, 5-fluoro-2-methy l-1-((4-(methylsulfonyl)phenyl)methylene)-
• (Z)-5-Fluoro-2-methyl-1-((4-(methylsulfonyl)phenyl)methylene)-1H-indene-3-acetic Acid
• 2-[(3Z)-6-fluoro-2-methyl-3-[(4-methylsulfonylphenyl)methylidene]inden-1-yl]acetic acid
• ((1Z)-5-fluoro-2-methyl-1-(4-(methylsulfonyl)benzylidene)-1H-inden-3-yl)acetic acid
• 1H-Indene-3-acetic acid, 5-fluoro-2-methyl-1-[[4-(methylsulfonyl)phenyl]methylene]-, (1Z)-
• (Z)-Sulindac Sulfone
• A1-00155
• NSC-719619
• SR-01000076119-2
• FGN 1
• (Z)-5-Fluoro-2-methyl-1-[[4-(methylsulfonyl)phenyl]methylene]-1H-indene-3-acetic Acid
• DTXSID6040246
• HMS3263O12
• OSIP 486823
• 1H-Indene-3-acetic acid, 5-fluoro-2-methyl-1-((4-(methylsulfonyl)phenyl)methylene)-, (1Z)-
• exisulindum
• NCGC00015928-04
• 5-Fluoro-2-methy l-1-((4-(methylsulfonyl)phenyl)methylene)-1H-indene-3-acetic acid
• 2-[(3z)-6-Fluoranyl-2-Methyl-3-[(4-Methylsulfonylphenyl)methylidene]inden-1-Yl]ethanoic Acid
• CCG-205191
• CHEMBL488025
• NSC719619
• cis-5-Fluoro-2-methyl-1-(p-methylsulfonylbenzylidenyl)indene-3-acetic acid
• D81283
• CCRIS 7242
• 5-Fluoro-2-methyl-1-((Z)-p-(methylsulfonyl)benzylidene)indene-3-acetic acid
• NCGC00261800-01
• SULINDAC SULPHONE
• EXISULIND (MART.)
• SCHEMBL1651133
• Sulindacsulfone
• [(1Z)-5-fluoro-2-methyl-1-{[4-(methylsulfonyl)phenyl]methylidene}-1H-inden-3-yl]acetic acid
• LP01115
• SR-01000076119
• (Z)-5-Fluoro-2-methyl-1-(p-methylsulfonylbenzylidene)-3-indenylacetic acid
• CHEBI:64212
• K619IIG2R9
• Tox21_501115
• Prevatec
• Q5420370
• EXISULIND [MART.]
• BS-17193
• AKOS037649206
• Sulindac Sulfone

• MDL： MFCD01317811
• Inchi： 1S/C20H17FO4S/c1-12-17(9-13-3-6-15(7-4-13)26(2,24)25)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9+
• InChI Key： MVGSNCBCUWPVDA-RQZCQDPDSA-N
• SMILES： S(C)(C1C=CC(=CC=1)/C=C1/C2C=CC(=CC=2C(CC(=O)O)=C/1C)F)(=O)=O

Computed Properties

• Exact Mass: 372.08321
• Monoisotopic Mass: 372.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 79.8A^2

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.36
• Boiling Point: 601.9°C at 760 mmHg
• Flash Point: 317.8°C
• Refractive Index: 1.62
• Solubility: DMSO: >25 mg/mL
• PSA: 71.44

Sulindac Sulfone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on Sulindac Sulfone

Sulindac Sulfone (CAS No. 59864-04-9): An Overview of Its Properties, Applications, and Recent Research

Sulindac Sulfone (CAS No. 59864-04-9) is a significant compound in the field of medicinal chemistry, particularly known for its role as a metabolite of the nonsteroidal anti-inflammatory drug (NSAID) Sulindac. This compound has garnered considerable attention due to its unique pharmacological properties and potential therapeutic applications. In this article, we will delve into the chemical structure, biological activities, and recent advancements in the research and development of Sulindac Sulfone.

Chemical Structure and Synthesis

Sulindac Sulfone is a derivative of Sulindac, which is a widely used NSAID for the treatment of inflammatory conditions such as osteoarthritis and rheumatoid arthritis. The chemical structure of Sulindac Sulfone can be represented by the formula C15H13NO3S. It is characterized by the presence of a sulfone group (-SO2-) in its molecular structure, which differentiates it from its parent compound, Sulindac. The synthesis of Sulindac Sulfone typically involves the oxidation of Sulindac using an oxidizing agent such as hydrogen peroxide or potassium permanganate.

Pharmacological Properties

Sulindac Sulfone exhibits several pharmacological properties that make it a valuable compound in medicinal chemistry. One of its key features is its ability to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, key mediators of inflammation and pain. Unlike its parent compound, Sulindac Sulfone is a more potent inhibitor of COX-2, making it an attractive candidate for the development of selective COX-2 inhibitors.

In addition to its anti-inflammatory properties, Sulindac Sulfone has been shown to possess anticancer activities. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including colorectal cancer cells. The mechanism behind this activity involves the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

Clinical Applications and Research

The clinical applications of Sulindac Sulfone have been extensively explored in recent years. One notable area of research is its potential use in cancer prevention and treatment. Preclinical studies have shown that Sulindac Sulfone can reduce the incidence and progression of colorectal adenomas and carcinomas in animal models. These findings have prompted further investigation into its efficacy in human clinical trials.

A recent study published in the journal "Cancer Research" highlighted the role of Sulindac Sulfone strong> in modulating the tumor microenvironment. The study found that it can inhibit angiogenesis and reduce tumor-associated macrophages, thereby creating a less favorable environment for tumor growth. These results suggest that < strong >Sulindac Sulfone< / strong > may have broader applications beyond colorectal cancer. p > < p >< strong >Safety and Toxicology< / strong > p > < p >While< strong >Sulindac Sulfone< / strong > shows promising therapeutic potential, it is important to consider its safety profile. Preclinical studies have generally reported low toxicity levels at therapeutic doses. However, like other NSAIDs, prolonged use may be associated with gastrointestinal side effects such as ulcers and bleeding. Ongoing research aims to optimize dosing regimens and develop formulations that minimize these adverse effects. p > < p >< strong >Conclusion< / strong > p > < p >< strong >Sulindac Sulfone< / strong > (CAS No. 59864-04-9) is a multifunctional compound with significant implications in both basic research and clinical applications. Its unique chemical structure and pharmacological properties make it a valuable tool for understanding inflammatory processes and developing new therapeutic strategies for cancer prevention and treatment. As research continues to advance, it is likely that new insights into the mechanisms of action and potential applications of< strong >Sulindac Sulfone< / strong > will emerge, further solidifying its importance in the field of medicinal chemistry. p > article > response >